Cas no 1540228-61-2 (1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol)

• Product Name: 1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
• CAS No: 1540228-61-2
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 5740627
• PubChem ID: 83388074
• Update Time: 2023-11-11

1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1540228-61-2
• EN300-1269397
• 1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
• 1-(4,5-Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
• 2-Thiazolemethanol, 4,5-dimethyl-α-(1-methylethyl)-

• Inchi： 1S/C9H15NOS/c1-5(2)8(11)9-10-6(3)7(4)12-9/h5,8,11H,1-4H3
• InChI Key： XHAJJCHDYCXIFJ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C(C(C)C)O

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 272.4±28.0 °C(Predicted)
• pka: 13.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles